Cas no 65511-94-6 (1,3-Benzenediol, 5-(1-methyl-3-phenoxypropyl)-)

• Product Name: 1,3-Benzenediol, 5-(1-methyl-3-phenoxypropyl)-
• CAS No: 65511-94-6
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 1688641
• Update Time: 2024-09-03

1,3-Benzenediol, 5-(1-methyl-3-phenoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-(1-methyl-3-phenoxypropyl)-

• Inchi： 1S/C16H18O3/c1-12(13-9-14(17)11-15(18)10-13)7-8-19-16-5-3-2-4-6-16/h2-6,9-12,17-18H,7-8H2,1H3
• InChI Key： BCWZCKDYMFWZLB-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C(C)CCOC2=CC=CC=C2)=CC(O)=C1

Computed Properties

• Exact Mass: 258.12564

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 445.8±24.0 °C(Predicted)
• PSA: 49.69
• pka: 9.45±0.10(Predicted)